Cas no 118896-98-3 (L-Lysine,1,1'-[[(carboxymethyl)imino]di-2,1-ethanediyl]bis[N-(carboxymethyl)glycyl-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-(9CI))

L-Lysine,1,1'-[[(carboxymethyl)imino]di-2,1-ethanediyl]bis[N-(carboxymethyl)glycyl-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-(9CI) Properties

Names and Identifiers

• L-Lysine,1,1'-[[(carboxymethyl)imino]di-2,1-ethanediyl]bis[N-(carboxymethyl)glycyl-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-(9CI)
• Diethylenetriaminepentaacetic acid α,ω-bis(biocytinamide)
• L-Lysine,1,1'-[[(carboxymethyl)imino]di-2,1-ethanediyl]bis[N-(carboxymethyl)glycyl-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thi
• L-Lysine,1,1'-[[(carboxymethyl)imino]di-2,1-ethanediyl]bis[N-(carboxymethyl)glycyl-N6-[5-[(3aS...
• DIETHYLENETRIAMINEPENTAACETIC ACID ALPHA,OMEGA-BIS(BIOCYTINAMIDE)
• diethylenetriaminepentaacetic acid*A,omega-bis(bi
• DIETHYLENETRIAMINEPENTAACETIC ACIDA,OMEG A-BIS(BIOC
• Diethylenetriaminepentaacetic acid alpha, ?-bis(biocytinamide)
• DTXSID50391970
• J-003903
• 118896-98-3
• Diethylenetriaminepentaacetic acid alpha , omega -bis(biocytinamide)
• Diethylenetriaminepentaacetic acid alpha,omega-bis(biocytinamide), >=95% (TLC)
• 2-[[2-[carboxymethyl-[2-[carboxymethyl-[2-[carboxymethyl-[2-[[1-carboxy-5-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]pentyl]amino]-2-oxoethyl]amino]ethyl]amino]ethyl]amino]acetyl]amino]-6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanoic acid
• 6,9,12-tris(carboxymethyl)-4,14-dioxo-2,16-bis(4-{[5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl]amino}butyl)-3,6,9,12,15-pentaazaheptadecane-1,17-dioic acid (non-preferred name)
• +Expand

• InChIKey： LKGHKLSIBPOASY-UHFFFAOYSA-N
• Inchi： InChI=1S/C46H75N11O16S2/c58-34(13-3-1-11-32-41-30(26-74-32)51-45(72)53-41)47-15-7-5-9-28(43(68)69)49-36(60)21-56(24-39(64)65)19-17-55(23-38(62)63)18-20-57(25-40(66)67)22-37(61)50-29(44(70)71)10-6-8-16-48-35(59)14-4-2-12-33-42-31(27-75-33)52-46(73)54-42/h28-33,41-42H,1-27H2,(H,47,58)(H,48,59)(H,49,60)(H,50,61)(H,62,63)(H,64,65)(H,66,67)(H,68,69)(H,70,71)(H2,51,53,72)(H2,52,54,73)
• SMILES： O=C(CCCCC1SCC2NC(NC12)=O)NCCCCC(NC(CN(CCN(CCN(CC(NC(C(=O)O)CCCCNC(CCCCC1SCC2NC(NC12)=O)=O)=O)CC(=O)O)CC(=O)O)CC(=O)O)=O)C(=O)O

Computed Properties

• Exact Mass: 1073.45000
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 21
• Rotatable Bond Count: 40
• Monoisotopic Mass: 1101.483
• Heavy Atom Count: 75
• Complexity: 1860
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -7.9
• Topological Polar Surface Area: 446Ų

Experimental Properties

• LogP: 0.40820
• PSA: 445.48000
• Refractive Index: 1.576
• Boiling Point: 1485.7°C at 760 mmHg
• Flash Point: 852.3°C
• Density: 1.35